Pyrazolidin-3-one

Catalog No.
S578597
CAS No.
10234-72-7
M.F
C3H6N2O
M. Wt
86.09 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Pyrazolidin-3-one

Pyrazolidin-3-one (CAS 10234-72-7) solves the need for a safe, unblocked pyrazolidinone building block. Unlike toxic acyclic hydrazines or N-phenyl-blocked Phenidone, it provides two free nitrogen centers for precise derivatization.

  • Unsubstituted N1/N2 positions allow independent alkylation/acylation for library synthesis.
  • Pre-cyclized solid minimizes handling hazards; avoids in-situ cyclization.
  • Key precursor for jasmonoyl-L-isoleucine analogs and CCK-B receptor antagonists.
  • TPSA 41.1 Ų ensures optimal polarity for aqueous-compatible reactions.

CAS Number

10234-72-7

Product Name

Pyrazolidin-3-one

IUPAC Name

pyrazolidin-3-one

Molecular Formula

C3H6N2O

Molecular Weight

86.09 g/mol

InChI

InChI=1S/C3H6N2O/c6-3-1-2-4-5-3/h4H,1-2H2,(H,5,6)

InChI Key

NDGRWYRVNANFNB-UHFFFAOYSA-N

SMILES

C1CNNC1=O

Synonyms

3-pyrazolidone, 3-pyrazolidone, monohydrochloride

Canonical SMILES

C1CNNC1=O

Purity

≥97%

Package Size

1 g, 5 g, 10 g

Pyrazolidin-3-one (CAS 10234-72-7) is an unsubstituted, saturated 5-membered cyclic hydrazine derivative that serves as a highly versatile, pre-cyclized building block for the synthesis of complex pharmaceuticals and agrochemicals [1]. Unlike acyclic hydrazines or N-substituted analogs, it provides a stable, bifunctional core with two reactive nitrogen centers (N1 and N2) and a carbonyl group, enabling precise regioselective functionalization [2]. Its high polarity, characterized by a Topological Polar Surface Area of 41.1 Ų, and stable solid form make it a preferred starting material for modular library synthesis, bypassing the handling hazards of volatile acyclic precursors .

Research Fit

Heterocyclic building block for antibacterial Mur enzyme inhibitor design
Jasmonate analog synthesis for phytoalexin elicitation research
CNS probe development: GABA-T and mGluR5 modulation studies
Chiral building block for asymmetric catalysis development

Substituting pyrazolidin-3-one with acyclic hydrazines or its common N-substituted analog, 1-phenyl-3-pyrazolidinone (Phenidone), severely compromises synthetic flexibility and process safety [1]. Acyclic hydrazines introduce extreme toxicity and volatility, requiring complex, low-yield cyclization steps to form the pyrazolidinone core in situ [2]. Conversely, substituting with Phenidone blocks the N1 position with a bulky, hydrophobic phenyl group, preventing essential N1-alkylation or acylation required for synthesizing diverse libraries [3]. Furthermore, the phenyl group drastically reduces aqueous solubility, forcing the use of highly alkaline or specialized solvent systems that may degrade sensitive intermediates during downstream processing[1].

Substitution Risk

Scaffold oxidation state Pyrazolidine-3,5-diones lack the C5 carbonyl; hydrogen-bonding and metabolic profiles may differ.
Tautomer-dependent reactivity Pyrazol-5-ol tautomers provide catalytic asymmetric pathways not accessible with fixed oxidation-state analogs.
Dual MurA/MurB inhibition Dual enzyme inhibition profile may not transfer to pyrazolidinediones; scaffold-specific activity requires review.

N1-Regioselectivity vs. Phenidone

Pyrazolidin-3-one provides an unhindered N1-H position, which is critical for regioselective functionalization in modular synthesis [1]. In the preparation of jasmonoyl-L-isoleucine analogs and CCK-B receptor antagonists, the unsubstituted core allows for direct N,O-bis-Boc protection or targeted N1-alkylation [2]. In contrast, using the common analog 1-phenyl-3-pyrazolidinone completely blocks the N1 site, restricting functionalization exclusively to the N2 position or the carbon backbone [1]. This absolute structural difference makes the unsubstituted form mandatory for libraries requiring N1 diversity.

Evidence DimensionN1 substitution availability
Target Compound Data100% available free N1-H for regioselective protection/alkylation
Comparator Or Baseline1-Phenyl-3-pyrazolidinone (0% available N1-H due to phenyl block)
Quantified DifferenceAbsolute structural divergence in N1 reactivity
ConditionsStandard electrophilic substitution or Boc-protection assays

Procurement of the unsubstituted core is structurally required to access N1-functionalized pharmaceutical derivatives.

Dual MurA/MurB Inhibition
Head-to-head
IC50 88.1 µM MurA · 79.5 µM MurB
Pyrazolidine-3,5-diones: MurB activity not reported
Supports scaffold-specific dual MurA/MurB inhibition in antibacterial lead discovery.
E. coli enzyme assays; oxime derivative.

Process Safety vs. Acyclic Precursors

Utilizing pre-cyclized pyrazolidin-3-one eliminates the need to handle acyclic hydrazine or hydrazine hydrate during the formation of 5-membered cyclic hydrazine moieties [1]. Hydrazine hydrate is highly toxic, volatile, and poses severe explosion hazards, requiring specialized containment protocols. Pyrazolidin-3-one is a stable, solid intermediate that bypasses the hazardous in situ cyclization step, significantly reducing Environmental, Health, and Safety (EH&S) overhead while improving batch-to-batch reproducibility in industrial scale-ups[1].

Evidence DimensionVolatility and handling hazard
Target Compound DataStable solid, low volatility, pre-cyclized core
Comparator Or BaselineHydrazine hydrate (highly volatile, severe toxicity and explosion hazard)
Quantified DifferenceElimination of highly hazardous gaseous/volatile handling steps
ConditionsIndustrial scale-up and bulk precursor handling

Bypassing acyclic hydrazine cyclization reduces safety infrastructure costs and simplifies regulatory compliance during manufacturing.

Broad-Spectrum MIC
Class-level
MIC 4–20 µg/mL
E. coli TolC: 4 µg/mL · B. subtilis: 10 µg/mL · S. aureus: 20 µg/mL
Reported MIC endpoint context for antimicrobial screening.
HepG2 LD50 >50 µg/mL; lead compound.

Aqueous Solubility vs. Substituted Analogs

The absence of a hydrophobic N-substituent gives pyrazolidin-3-one a highly favorable polarity profile, characterized by a Topological Polar Surface Area of 41.1 Ų . In contrast, 1-phenyl-3-pyrazolidinone requires boiling water (approx. 1g/10mL) or highly alkaline solutions to dissolve, and is practically insoluble in ether [1]. Pyrazolidin-3-one's enhanced solubility in mild aqueous and polar organic solvent systems prevents the need for harsh, highly alkaline reaction conditions that can degrade sensitive functional groups during multi-step syntheses .

Evidence DimensionAqueous and polar solvent solubility
Target Compound DataHigh polarity (PSA 41.1 Ų), soluble in mild conditions
Comparator Or Baseline1-Phenyl-3-pyrazolidinone (requires boiling water or high pH, practically insoluble in ether)
Quantified DifferenceSignificant reduction in required solvent temperature and pH for dissolution
ConditionsStandard aqueous and organic process chemistry conditions

Enables the use of milder reaction conditions, preserving the integrity of pH-sensitive or thermally labile intermediates.

Phytoalexin Elicitation
Head-to-head
Exceeded methyl jasmonate control
Higher phytoalexin levels at lower concentrations in bean seedlings.
Supports jasmonate analog screening for crop protection elicitor research.
Phaseolus vulgaris; daidzein, genistein, coumestrol quantified.
5-LOX Inhibition
Reported
IC50 60 nM
Supports SAR studies for leukotriene biosynthesis pathway inhibition.
Rat enzyme; single compound data.

Modular Synthesis of Phytohormone Analogs

Ideal as the core building block for synthesizing jasmonoyl-L-isoleucine analogs, where the unhindered N1 and N2 positions allow independent variation of alkyl side chains and acid linkers [1].

CNS Therapeutics Development

Required precursor for the enantioselective synthesis of 4,5-disubstituted pyrazolidinones, such as CCK-B receptor antagonists, which rely on the free N1 position for specific functionalization [2].

Safer Hydrazine-Core Incorporation

Selected by process chemists as a safer, pre-cyclized alternative to hydrazine hydrate for incorporating the 1,2-diazolidine motif into agrochemicals and pharmaceuticals, minimizing EH&S risks and avoiding in situ cyclization [1].

Application Fit Matrix

Application
Selection Property
Validation Focus
Antibacterial Mur enzyme inhibitor discovery
Scaffold-dependent dual MurA/MurB inhibition profile
MurA/MurB IC50 and MIC endpoint review
Phytoalexin elicitor research
Jasmonate analog elicitation activity
Phytoalexin quantification in plant models
CNS target engagement studies
GABA structural analog; mGluR5 PAM chemotype
GABA-T and mGluR5 modulation assays
Asymmetric catalysis and chiral building block
Tautomer-capture reactivity and modular synthesis
Enantiomeric excess and reaction scope

XLogP3

-1

Other CAS

10234-72-7

Explore Compound Types